N-(2-methoxybenzyl)-N'-(1-phenylethyl)ethanediamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-N'-(1-phenylethyl)oxamide
• InChI: InChI=1S/C18H20N2O3/c1-13(14-8-4-3-5-9-14)20-18(22)17(21)19-12-15-10-6-7-11-16(15)23-2/h3-11,13H,12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: IHXWYAMFGMYKFI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(=O)NCC2=CC=CC=C2OC
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N-(2-methoxybenzyl)-N'-(1-phenylethyl)ethanediamide, also known as MPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It was first synthesized in 1999 and has since been extensively studied for its potential therapeutic applications in various neurological disorders.

Mechanism of Action

N-(2-methoxybenzyl)-N'-(1-phenylethyl)ethanediamide acts as a selective antagonist of mGluR5, which is a G protein-coupled receptor that modulates the release of glutamate in the brain. By blocking the activity of mGluR5, N-(2-methoxybenzyl)-N'-(1-phenylethyl)ethanediamide reduces glutamate release, leading to a decrease in excitatory neurotransmission.
Biochemical and Physiological Effects:
N-(2-methoxybenzyl)-N'-(1-phenylethyl)ethanediamide has been shown to have several biochemical and physiological effects, including a reduction in anxiety-like behavior, a decrease in locomotor activity, and an improvement in cognitive function. It has also been found to modulate the activity of the dopamine and opioid systems in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methoxybenzyl)-N'-(1-phenylethyl)ethanediamide in lab experiments is its selectivity for mGluR5, which allows for more precise manipulation of glutamate signaling pathways. However, its potency and duration of action may vary depending on the experimental conditions, and its effects may be influenced by other factors such as age and sex.

Future Directions

There are several potential future directions for research on N-(2-methoxybenzyl)-N'-(1-phenylethyl)ethanediamide, including investigating its role in other neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies could explore the potential therapeutic applications of N-(2-methoxybenzyl)-N'-(1-phenylethyl)ethanediamide in combination with other drugs or therapies. Finally, research could focus on developing more potent and selective analogs of N-(2-methoxybenzyl)-N'-(1-phenylethyl)ethanediamide for use in clinical settings.

Scientific Research Applications

N-(2-methoxybenzyl)-N'-(1-phenylethyl)ethanediamide has been studied for its potential therapeutic applications in various neurological disorders, including anxiety, depression, schizophrenia, and drug addiction. It has also been investigated for its role in learning and memory processes.